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Compound Name: GW7845

Cat. No.: B1672479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the synthetic agonist

GW7845 and the prominent endogenous ligand 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ (15d-PGJ₂)

for the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). PPARγ is a critical

nuclear receptor involved in adipogenesis, glucose metabolism, and inflammation, making it a

key target for therapeutic development. This comparison aims to provide an objective analysis

of their performance based on experimental data to inform research and drug development

decisions.

Data Presentation: Quantitative Comparison
The following tables summarize the key quantitative parameters for GW7845 and the

endogenous PPARγ ligand, 15d-PGJ₂. These values have been compiled from various studies

and provide a basis for comparing their binding affinity and activation potential.

Table 1: Binding Affinity for PPARγ

Ligand Assay Type Value Citation

GW7845 Inhibitor Constant (Ki) 3.7 nM [1]

15d-PGJ₂ Not Available - -
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Note: A direct side-by-side Ki or IC50 from a competitive binding assay for 15d-PGJ₂ was not

available in the reviewed literature. The affinity of 15d-PGJ₂ for PPARγ is described as high for

a natural ligand, though it is lower than that of synthetic agonists like thiazolidinediones.[2]

Table 2: Receptor Activation (EC₅₀)

Ligand Assay Type Cell Line Value Citation

GW7845
Reporter Gene

Assay
CV-1 0.71 nM [3]

15d-PGJ₂
Reporter Gene

Assay
- 2 µM [4]

15d-PGJ₂
Adipocyte

Differentiation
C3H10T1/2 7 µM [4]

These tables highlight the significantly higher potency of the synthetic ligand GW7845 in

activating PPARγ compared to the endogenous ligand 15d-PGJ₂.

Signaling Pathway and Experimental Workflow
To visualize the mechanisms and experimental approaches discussed, the following diagrams

have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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